Cas no 1805183-24-7 (4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid
• CAS No: 1805183-24-7
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4878950
• Update Time: 2025-05-21

4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-8(11)6-3-13-9(14(17)18)4(1-7(15)16)5(6)2-12/h3,8H,1H2,(H,15,16)
• InChI Key： UROLEAZNGCUVBT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)O)=C1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 0.8
• Topological Polar Surface Area: 120

Additional information on 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid

4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic Acid: A Comprehensive Overview

4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid, identified by the CAS number 1805183-24-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, nitro, and acetic acid groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This has opened new avenues for large-scale production, particularly in the pharmaceutical industry.

The structural complexity of this compound makes it a valuable tool in drug discovery. The presence of multiple functional groups allows for diverse interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. These findings underscore its potential role in the development of anti-cancer drugs.

In addition to its pharmacological applications, 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs), where it has demonstrated enhanced electron transport properties. This highlights its versatility across different scientific disciplines.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the ecological footprint of chemical compounds becomes crucial. Studies have been conducted to assess the biodegradability and toxicity of 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid. Preliminary results suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental behavior and ensure safe handling practices.

The integration of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. For instance, density functional theory (DFT) calculations have been employed to predict its spectroscopic properties and stability under various conditions. These computational studies complement experimental work, accelerating the discovery process and aiding in the rational design of new compounds.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-nitropyridine-3-acetic acid stands out as a versatile compound with wide-ranging applications across multiple scientific domains. Its unique structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental studies. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.